Cas no 102206-97-3 (9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1))
102206-97-3 structure
Product Name:9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
CAS No:102206-97-3
MF:C14H15ClN2O
MW:262.734702348709
CID:208774
PubChem ID:24844835
Update Time:2025-04-19
9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1)
- 9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, monohydrochloride (9CI)
- 7-methoxy-1,3-dimethyl-9H-pyrido[3,4-b]indole,hydrochloride
- 9H-Pyrido(3,4-b)indole, 1,3-dimethyl-7-methoxy-, hydrochloride
- 1,3-Dimethyl-7-methoxy-9H-pyrido(3,4-b)indole hydrochloride
- DTXSID50144766
- 102206-97-3
-
- Inchi: 1S/C14H14N2O.ClH/c1-8-6-12-11-5-4-10(17-3)7-13(11)16-14(12)9(2)15-8;/h4-7,16H,1-3H3;1H
- InChI Key: ZAPGLNJHEJYVJH-UHFFFAOYSA-N
- SMILES: Cl.O(C)C1C=CC2=C(C=1)NC1C(C)=NC(C)=CC2=1
Computed Properties
- Exact Mass: 262.087291
- Monoisotopic Mass: 262.087291
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 283
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.9
Experimental Properties
- PSA: 37.91000
- LogP: 4.14350
9H-Pyrido[3,4-b]indole,7-methoxy-1,3-dimethyl-, hydrochloride (1:1) Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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